Cas no 886465-16-3 (1H-BENZIMIDAZOLE, 2-CHLORO-5-(TRIFLUOROMETHOXY)-)
1H-BENZIMIDAZOLE, 2-CHLORO-5-(TRIFLUOROMETHOXY)- is a halogenated benzimidazole derivative characterized by its trifluoromethoxy and chloro substituents. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The presence of electron-withdrawing groups enhances its reactivity, making it suitable for further functionalization. Its structural features contribute to stability under various reaction conditions, ensuring utility in heterocyclic chemistry. The compound’s purity and defined molecular structure support reproducible results in synthetic applications. Researchers value it for its role in developing novel compounds with potential therapeutic or pesticidal properties.
886465-16-3 structure
Product Name:1H-BENZIMIDAZOLE, 2-CHLORO-5-(TRIFLUOROMETHOXY)-
CAS No:886465-16-3
MF:C8H4ClF3N2O
MW:236.578371047974
MDL:MFCD11111667
CID:1926908
PubChem ID:11543212
Update Time:2025-10-14
1H-BENZIMIDAZOLE, 2-CHLORO-5-(TRIFLUOROMETHOXY)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-BENZIMIDAZOLE, 2-CHLORO-5-(TRIFLUOROMETHOXY)-
- 2-Chloro-5-(trifluoromethoxy)benzimidazole
- SCHEMBL1193332
- SCHEMBL13219327
- 2-chloro-5-(trifluoromethoxy)-1H-benzimidazole
- 2-Chloro-5-(trifluoromethoxy)-1H-benzo[d]imidazole
- AKOS027460874
- MFCD11111667
- AC7108
- SY039632
- 2-chloro-6-(trifluoromethoxy)-1H-benzimidazole
- 886465-16-3
-
- MDL： MFCD11111667
- Inchi： 1S/C8H4ClF3N2O/c9-7-13-5-2-1-4(3-6(5)14-7)15-8(10,11)12/h1-3H,(H,13,14)
- InChI Key： DZCNHAOGTIIZDP-UHFFFAOYSA-N
- SMILES： ClC1=NC2C=CC(=CC=2N1)OC(F)(F)F
Computed Properties
- Exact Mass: 235.9964249g/mol
- Monoisotopic Mass: 235.9964249g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 37.9Ų
Experimental Properties
- Density: 1.6±0.1 g/cm3
- Boiling Point: 309.7±52.0 °C at 760 mmHg
- Flash Point: 141.1±30.7 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
1H-BENZIMIDAZOLE, 2-CHLORO-5-(TRIFLUOROMETHOXY)- Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1H-BENZIMIDAZOLE, 2-CHLORO-5-(TRIFLUOROMETHOXY)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM527536-1g |
2-Chloro-5-(trifluoromethoxy)-1H-benzo[d]imidazole |
886465-16-3 | 97% | 1g |
$465 | 2023-02-01 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY039632-1g |
2-Chloro-5-(trifluoromethoxy)benzimidazole |
886465-16-3 | ≥95% | 1g |
¥5500.00 | 2025-04-12 | |
| eNovation Chemicals LLC | D776315-1g |
2-Chloro-5-(trifluoromethoxy)benzimidazole |
886465-16-3 | 95% | 1g |
$715 | 2024-07-20 | |
| Alichem | A061000567-1g |
2-Chloro-5-trifluoromethoxy-1H-benzimidazole |
886465-16-3 | 98% | 1g |
$594.66 | 2023-08-31 | |
| A2B Chem LLC | AI59422-100mg |
2-Chloro-5-(trifluoromethoxy)-1H-benzo[d]imidazole |
886465-16-3 | 95% | 100mg |
$371.00 | 2024-04-19 | |
| A2B Chem LLC | AI59422-250mg |
2-Chloro-5-(trifluoromethoxy)-1H-benzo[d]imidazole |
886465-16-3 | 95% | 250mg |
$611.00 | 2024-04-19 | |
| A2B Chem LLC | AI59422-1g |
2-Chloro-5-(trifluoromethoxy)-1H-benzo[d]imidazole |
886465-16-3 | 95% | 1g |
$1335.00 | 2024-04-19 | |
| abcr | AB575174-100mg |
2-Chloro-5-(trifluoromethoxy)benzimidazole; . |
886465-16-3 | 100mg |
€317.50 | 2025-04-15 | ||
| abcr | AB575174-250mg |
2-Chloro-5-(trifluoromethoxy)benzimidazole; . |
886465-16-3 | 250mg |
€578.90 | 2025-04-15 | ||
| abcr | AB575174-1g |
2-Chloro-5-(trifluoromethoxy)benzimidazole; . |
886465-16-3 | 1g |
€1364.30 | 2025-04-15 |
1H-BENZIMIDAZOLE, 2-CHLORO-5-(TRIFLUOROMETHOXY)- Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:886465-16-3)1H-BENZIMIDAZOLE, 2-CHLORO-5-(TRIFLUOROMETHOXY)-
Order Number:A917337
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 13:02
Price ($):401.0
Email:sales@amadischem.com
1H-BENZIMIDAZOLE, 2-CHLORO-5-(TRIFLUOROMETHOXY)- Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
886465-16-3 (1H-BENZIMIDAZOLE, 2-CHLORO-5-(TRIFLUOROMETHOXY)-) Related Products
- 1803896-31-2(5-Difluoromethoxy-1H-benzimidazole)
- 1804151-07-2(7-Hydroxy-5-trifluoromethoxy-1H-benzimidazole)
- 1805742-96-4(2-Chloro-7-difluoromethoxy-1H-benzimidazole)
- 132877-28-2(6-(Trifluoromethoxy)-1H-benzo[d]imidazol-2-amine hydrochloride)
- 15965-54-5(2-Chloro-5-methoxybenzimidazole)
- 1804060-03-4(4-Hydroxy-7-trifluoromethoxy-1H-benzimidazole)
- 911825-64-4(5-TRIFLUOROMETHOXY-1H-BENZIMIDAZOLE)
- 1804054-68-9(2-Chloro-5-difluoromethoxy-1H-benzimidazole)
- 1806663-98-8(5-Hydroxy-6-trifluoromethoxy-1H-benzimidazole)
- 1804151-26-5(5-Bromo-2-chloro-6-difluoromethoxy-1H-benzimidazole)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:886465-16-3)1H-BENZIMIDAZOLE, 2-CHLORO-5-(TRIFLUOROMETHOXY)-
Purity:99%
Quantity:1g
Price ($):401.0